![molecular formula C11H11N3O2 B2419804 3-Cyclobutylpyrazolo[1,5-a]pyrimidine-6-carboxylic acid CAS No. 1779132-88-5](/img/structure/B2419804.png)
3-Cyclobutylpyrazolo[1,5-a]pyrimidine-6-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“3-Cyclobutylpyrazolo[1,5-a]pyrimidine-6-carboxylic acid” is a chemical compound with the molecular formula C11H11N3O2 . It has a molecular weight of 217.22 .
Synthesis Analysis
While specific synthesis methods for “this compound” were not found, pyrimidines, a class of compounds to which it belongs, can be synthesized using various methods . One such method involves the use of the Dimroth rearrangement in the synthesis of condensed pyrimidines .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a cyclobutyl group attached to a pyrazolo[1,5-a]pyrimidine core, with a carboxylic acid group at the 6-position .
Scientific Research Applications
Enzyme Inhibition and Gout Treatment
- 3-Cyclobutylpyrazolo[1,5-a]pyrimidine-6-carboxylic acid derivatives have been studied for their role in inhibiting xanthine oxidase, an enzyme involved in uric acid production. This property is significant for treating conditions like gout, where uric acid levels need to be controlled (Hall, Holloway, & Scott, 1964).
Chemical Reactivity and Synthesis
- The compound's chemical reactivity has been explored in various synthetic processes. For example, its derivatives have been used in reactions involving ethyl 3-ethoxymethylene-2,4-dioxovalerate and ethyl ethoxymethyleneoxaloacetate, leading to the synthesis of pyrazolo[1,5-a]pyrimidine derivatives (Kurihara, Nasu, Ishimori, & Tani, 1981).
Multicomponent Cyclocondensation Reactions
- Its use in multicomponent cyclocondensation reactions, involving aminoazoles and aromatic aldehydes, has been studied. These reactions are key in synthesizing novel compounds with potential applications in various fields (Sakhno et al., 2008).
Regioselective Synthesis
- Research has focused on the regioselective synthesis of substituted pyrazolo[1,5-a]pyrimidine-3-carboxamides, indicating the compound's utility in achieving specific molecular configurations for targeted applications (Drev et al., 2014).
Fluorescence and Photophysical Properties
- The compound has been used in synthesizing functional fluorophores, demonstrating its role in creating materials with specific photophysical properties. This application is particularly relevant in developing fluorescent probes for biological and environmental detection (Castillo, Tigreros, & Portilla, 2018).
Structural Corrections and Spectroscopy
- It has also been the subject of structural correction studies using NMR spectroscopy, highlighting the importance of accurate molecular characterization in chemical research (Chimichi, Cosimelli, Bruni, & Costanzo, 1993).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
3-cyclobutylpyrazolo[1,5-a]pyrimidine-6-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11N3O2/c15-11(16)8-4-12-10-9(7-2-1-3-7)5-13-14(10)6-8/h4-7H,1-3H2,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KJMGFZILJCUGDC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1)C2=C3N=CC(=CN3N=C2)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.